Cas no 536706-69-1 (N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 536706-69-1
• MF: C₂₅H₁₉FN₄O₃S
• MW: 474.506767511368
• CID: 5912829
• PubChem ID: 2156103
• Update Time: 2025-10-30

N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• AKOS002052877
• Oprea1_519296
• EU-0089040
• N-(3-fluorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• F0580-0422
• 536706-69-1
• N-(3-fluorophenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• N-(3-fluorophenyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• Acetamide, 2-[[4,5-dihydro-3-(3-methoxyphenyl)-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-(3-fluorophenyl)-

• Inchi： 1S/C25H19FN4O3S/c1-33-18-9-5-8-17(13-18)30-24(32)23-22(19-10-2-3-11-20(19)28-23)29-25(30)34-14-21(31)27-16-7-4-6-15(26)12-16/h2-13,28H,14H2,1H3,(H,27,31)
• InChI Key： JFPZESYOPGMPHP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CSC1N(C2=CC=CC(OC)=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 474.11618982g/mol
• Monoisotopic Mass: 474.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 112Ų

Additional information on N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Professional Introduction to N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide (CAS No. 536706-69-1)

N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 536706-69-1, belongs to a class of molecules that have garnered considerable attention due to their unique chemical properties and biological activities. The intricate arrangement of atoms within its structure, including functional groups such as fluoro, methoxy, and pyrimido, contributes to its diverse pharmacological profile.

The study of this compound has been advanced by recent breakthroughs in medicinal chemistry, particularly in the design of molecules that can interact with biological targets at a high level of specificity. The presence of a fluorine atom in the aromatic ring is a key feature that enhances the compound's metabolic stability and binding affinity to biological receptors. This characteristic has made it a valuable scaffold for the development of novel therapeutic agents.

In recent years, researchers have been exploring the applications of N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. The compound's ability to modulate neurotransmitter activity has been investigated extensively in preclinical studies. These studies have revealed that it can potentially interfere with pathways associated with conditions such as Alzheimer's disease and Parkinson's disease by interacting with specific enzymes and receptors.

The role of methoxy groups in enhancing the bioavailability and pharmacokinetic properties of this compound cannot be overstated. These groups contribute to its solubility and stability, making it more suitable for oral administration and prolonged circulation in the bloodstream. This is particularly important for therapeutic agents that require multiple daily doses or long-term treatment regimens.

The pyrimido[5,4-b]indol scaffold is another critical component of this molecule that has attracted significant interest from the scientific community. This heterocyclic structure has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these features makes N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide a versatile candidate for further investigation in drug discovery programs.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological processes by acting as a tool compound or probe molecule. For instance, it can be used to investigate the interactions between enzymes and substrates or to study the effects of small molecules on protein function.

The synthesis of N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide presents several challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired framework efficiently.

The pharmacological evaluation of this compound has revealed several interesting properties that make it an attractive candidate for further development. For example, it demonstrates selectivity for certain biological targets over others, which reduces the likelihood of side effects associated with off-target interactions. Additionally, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders.

Ongoing research is focused on optimizing the pharmacological properties of N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide through structural modifications and analog synthesis. By fine-tuning its chemical structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are supported by computational modeling techniques that predict how changes in the molecular structure will affect its biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique chemical properties make it suitable for use as an intermediate in synthesizing other functional materials or as a component in formulations designed to interact with biological systems.

In conclusion, N-(3-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide (CAS No. 536706-69-1) is a multifaceted compound with significant potential across multiple domains of scientific research and industrial applications. Its complex structure and diverse functional groups contribute to its versatility as a tool compound and therapeutic agent. As research continues to uncover new aspects of its biology and chemistry，its importance is likely to grow further，making it one of the most intriguing molecules in contemporary medicinal chemistry。